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Compound of Interest

Compound Name: Propanil-d5

Cat. No.: B590479 Get Quote

For researchers, scientists, and professionals in drug development, the accurate preparation

and stable storage of analytical standards are paramount for reliable experimental outcomes.

This document provides detailed application notes and protocols for the preparation and

storage of Propanil-d5 solutions, a deuterated internal standard for the widely used herbicide

Propanil.

Chemical and Physical Properties
Propanil-d5 is a deuterated form of Propanil, where five hydrogen atoms on the propanoyl

group have been replaced with deuterium. This isotopic labeling makes it an ideal internal

standard for quantitative analysis of Propanil by mass spectrometry, as it is chemically identical

to the analyte but has a different mass-to-charge ratio.

Property Value

Chemical Name N-(3,4-dichlorophenyl)propanamide-2,2,3,3,3-d5

CAS Number 1398065-82-1[1]

Molecular Formula C₉H₄D₅Cl₂NO[2]

Molecular Weight 223.11 g/mol [2]

Physical State Off-white to white solid[3]
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Solubility Data
The solubility of Propanil-d5 is expected to be very similar to that of its non-deuterated

counterpart, Propanil. The following table summarizes the solubility of Propanil in various

common laboratory solvents.

Solvent Solubility Temperature

Acetone 1700 g/L 25 °C[4]

Ethanol 1100 g/L 25 °C

Dichloromethane >200 g/L 20 °C

Isopropanol >200 g/L 20 °C

Toluene 50-100 g/L 20 °C

Benzene 70 g/L 25 °C

Water 130 mg/L 20 °C

Hexane <1 g/L 20 °C

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL Stock Solution in
Methanol
This protocol describes the preparation of a primary stock solution of Propanil-d5 at a

concentration of 1 mg/mL.

Materials:

Propanil-d5 (neat solid)

Methanol (LC-MS grade or equivalent)

Analytical balance (readable to at least 0.01 mg)

10 mL Class A volumetric flask
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Spatula

Weighing paper

Pipettes and pipette tips

Amber glass vial with a PTFE-lined cap

Procedure:

Weighing: Accurately weigh approximately 10 mg of Propanil-d5 solid onto weighing paper

using an analytical balance. Record the exact weight.

Transfer: Carefully transfer the weighed Propanil-d5 into a 10 mL Class A volumetric flask.

Dissolution: Add approximately 5-7 mL of methanol to the volumetric flask. Gently swirl the

flask to dissolve the solid completely. Sonication may be used to facilitate dissolution if

necessary.

Volume Adjustment: Once the solid is completely dissolved, bring the solution to the 10 mL

mark with methanol. Cap the flask and invert it several times to ensure homogeneity.

Transfer and Storage: Transfer the prepared stock solution to a clean, labeled amber glass

vial with a PTFE-lined cap. The label should include the compound name (Propanil-d5),

concentration, solvent, preparation date, and the preparer's initials.

Storage: Store the stock solution in a freezer at -20°C or below.

Protocol 2: Preparation of Working Standard Solutions
This protocol outlines the serial dilution of the stock solution to prepare working standards at

lower concentrations.

Materials:

1 mg/mL Propanil-d5 stock solution

Acetonitrile or other appropriate solvent (LC-MS grade or equivalent)
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Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Calibrated micropipettes and tips

Amber glass vials with PTFE-lined caps

Procedure:

Intermediate Dilution (e.g., 100 µg/mL):

Pipette 1 mL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

Dilute to the mark with the chosen solvent (e.g., acetonitrile).

Cap and invert the flask several times to mix thoroughly.

Working Standards (e.g., 10 µg/mL, 1 µg/mL, 0.1 µg/mL):

To prepare a 10 µg/mL standard, pipette 1 mL of the 100 µg/mL intermediate solution into

a 10 mL volumetric flask and dilute to the mark.

To prepare a 1 µg/mL standard, pipette 1 mL of the 10 µg/mL solution into a 10 mL

volumetric flask and dilute to the mark.

To prepare a 0.1 µg/mL standard, pipette 1 mL of the 1 µg/mL solution into a 10 mL

volumetric flask and dilute to the mark.

Transfer and Storage: Transfer each working standard to a separate, clearly labeled amber

glass vial and store under the same conditions as the stock solution.

Solution Stability and Storage Conditions
The stability of Propanil-d5 solutions is critical for generating accurate and reproducible

results.
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Solution Type Solvent
Storage
Temperature

Stability
Light
Sensitivity

Stock Solution Methanol
-20°C to -27°C

(Freezer)

At least 12

months
Protect from light

Working

Standards
Ethyl Acetate

-20°C to -27°C

(Freezer)
At least 6 months Protect from light

General Storage N/A

0°C to 38°C

(Cool, dry, well-

ventilated area)

Stable at normal

pH

Rapidly

degraded by

sunlight

Key Storage Recommendations:

Temperature: For long-term storage of analytical standards, freezer temperatures (-20°C or

below) are recommended to minimize degradation. For general storage of the neat

compound, a cool, dry, and well-ventilated area is sufficient.

Light: Propanil is susceptible to photodegradation. Therefore, all solutions should be stored

in amber vials or otherwise protected from light.

Container: Use tightly sealed containers with inert liners (e.g., PTFE) to prevent solvent

evaporation and contamination.

pH: Propanil is stable in a neutral pH range. Avoid highly acidic or alkaline conditions.

Safety and Handling Precautions
Propanil is a hazardous substance, and Propanil-d5 should be handled with the same level of

caution.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side shields, chemical-resistant gloves, and a lab coat.

Ventilation: Handle Propanil-d5 in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or vapors.
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Contact: Avoid contact with skin and eyes. In case of contact, flush the affected area with

copious amounts of water.

Ingestion: Do not ingest. If swallowed, seek immediate medical attention.

General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling the compound.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Workflow and Diagrams
The following diagram illustrates the general workflow for the preparation of Propanil-d5
standard solutions.

Stock Solution Preparation Working Standard Preparation

Weigh Propanil-d5 Solid Dissolve in Methanol Adjust to Final Volume Store at -20°C Prepare Intermediate Dilution
Use Stock Solution

Perform Serial Dilutions Store at -20°C

Click to download full resolution via product page

Propanil-d5 Solution Preparation Workflow

The following diagram illustrates the key relationships for ensuring the quality and stability of

Propanil-d5 solutions.
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Key Stability Factors

Desired Outcomes

Temperature

Solution Longevity

Low Temp Extends Life

Light Exposure

Analytical Accuracy

Protection Prevents Degradation

pH of Solution

Reproducibility

Neutral pH Maintains Integrity

Container & Seal

Proper Seal Prevents Concentration Change

Click to download full resolution via product page

Factors Affecting Propanil-d5 Solution Stability

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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